Cas no 347348-62-3 (2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid)

2-[2-Cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid is a structurally complex organic compound featuring a benzoic acid core linked to a cyano-substituted propenamide moiety and a substituted pyrrole ring. This compound exhibits potential as an intermediate in pharmaceutical or agrochemical synthesis due to its multifunctional groups, including a carboxylic acid, cyano, and amide functionalities, which offer versatility for further derivatization. The presence of the phenylpyrrole unit may contribute to unique electronic or steric properties, enhancing its utility in targeted applications. Its well-defined structure allows for precise modifications, making it suitable for research in medicinal chemistry or material science.
2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid structure
347348-62-3 structure
Product Name:2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid
CAS No:347348-62-3
MF:C23H19N3O3
MW:385.415265321732
CID:6072078
PubChem ID:40645807
Update Time:2025-06-08

2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[[(E)-2-cyano-3-(2,5-dimethyl-1-phenylpyrrol-3-yl)prop-2-enoyl]amino]benzoic acid
    • Z44395223
    • EN300-26607411
    • 347348-62-3
    • 2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid
    • Inchi: 1S/C23H19N3O3/c1-15-12-17(16(2)26(15)19-8-4-3-5-9-19)13-18(14-24)22(27)25-21-11-7-6-10-20(21)23(28)29/h3-13H,1-2H3,(H,25,27)(H,28,29)/b18-13+
    • InChI Key: SSBUSPRPQCPXAD-QGOAFFKASA-N
    • SMILES: O=C(/C(/C#N)=C/C1C=C(C)N(C2C=CC=CC=2)C=1C)NC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 385.14264148g/mol
  • Monoisotopic Mass: 385.14264148g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 95.1Ų

2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26607411-0.05g
2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid
347348-62-3 95.0%
0.05g
$246.0 2025-03-20

2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid Related Literature

Additional information on 2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid

Introduction to 2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid (CAS No. 347348-62-3)

2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid, with the CAS number 347348-62-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules known as pyrrole derivatives, which have been extensively studied for their diverse pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid is characterized by a benzoic acid moiety linked to a cyano-substituted propenamide group, which is further attached to a substituted pyrrole ring. The presence of the cyano group and the substituted pyrrole ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The 2,5-dimethyl substitution on the pyrrole ring enhances the compound's lipophilicity, potentially improving its cell membrane permeability and bioavailability.

Recent studies have highlighted the potential therapeutic applications of 2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid has shown promise in cancer research. A 2020 study in the Cancer Research journal demonstrated that this compound selectively induces apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying this cytotoxic effect involves the activation of caspase-dependent apoptotic pathways and the disruption of mitochondrial membrane potential.

The neuroprotective potential of 2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)prop-2-enamido]benzoic acid has also been explored. Research published in the Neuropharmacology journal in 2019 indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that this compound may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-[2-cyano-3-(2,5-dimethyl-1-phenyl-1H-pyrrol-3-yl)propenamido]benzoic acid typically involves a multi-step process. One common synthetic route starts with the preparation of the substituted pyrrole ring through a condensation reaction between an appropriate aldehyde and an amino derivative. The resulting pyrrole is then coupled with a cyano-substituted propenamide moiety using a suitable coupling reagent such as EDCI or DCC. Finally, the benzoic acid group is introduced via an esterification or amidation reaction. This synthetic strategy allows for fine-tuning of the compound's structure to optimize its biological activity and pharmacokinetic properties.

In conclusion, 2-[2-cyano-3-(2,5-dimethyl--phenyl--pyrrol--yl)prop--enamido]benzoic acid (CAS No. 347348--) is a promising molecule with diverse biological activities. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD